Cas no 1427021-01-9 (5-Bromo-1-propyl-1H-pyrazole)

5-Bromo-1-propyl-1H-pyrazole is a brominated pyrazole derivative with a propyl substituent at the 1-position, serving as a versatile intermediate in organic synthesis and medicinal chemistry. Its bromine moiety enhances reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex heterocyclic frameworks. The propyl group contributes to improved lipophilicity, making it useful in the design of bioactive molecules. This compound is particularly valuable in pharmaceutical research for the development of kinase inhibitors and other therapeutic agents. Its well-defined structure and stability under standard conditions ensure reliable performance in synthetic applications.

5-Bromo-1-propyl-1H-pyrazole structure

Product Name:5-Bromo-1-propyl-1H-pyrazole

CAS No:1427021-01-9

MF:C₆H₉BrN₂

MW:189.053060293198

MDL:MFCD23134838

CID:4699670

PubChem ID:83231496

Update Time:2025-06-28

5-Bromo-1-propyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-1-propyl-1H-pyrazole
- 1H-pyrazole, 5-bromo-1-propyl-
- MDL： MFCD23134838
- Inchi： 1S/C6H9BrN2/c1-2-5-9-6(7)3-4-8-9/h3-4H,2,5H2,1H3
- InChI Key： FAOFDIAXRYBWAF-UHFFFAOYSA-N
- SMILES： BrC1=CC=NN1CCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 87.1
Topological Polar Surface Area: 17.8

5-Bromo-1-propyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB417458-500 mg	5-Bromo-1-propyl-1H-pyrazole; 95%	1427021-01-9		500MG	€313.80	2023-02-03
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